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Introduction

DDO3711 is a potent and specific apoptosis signal-regulating kinase 1 (ASK1) inhibitor. It
functions as a phosphatase recruitment chimera (PHORC), bringing the protein phosphatase 5
(PP5) into proximity with ASK1, leading to the dephosphorylation of p-ASK1 at Threonine 838
(T838) and subsequent inactivation of the ASK1 signaling pathway.[1] This mechanism makes
DDO3711 a valuable tool for studying the role of the ASK1 signaling cascade in various
pathological conditions, particularly in cancer biology. These application notes provide detailed
protocols for the in vivo administration of DDO3711 in a gastric cancer xenograft model and for
the subsequent analysis of its pharmacodynamic effects.

Data Presentation
In Vivo Efficacy of DDO3711 in MKN-45 Xenograft Model

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15611061#bc-rfq
https://www.benchchem.com/product/b15611061/docs?utm_src=pdf-body#ddo3711-application-notes-and-protocols-for-in-vivo-models
https://www.cellsignal.com/products/primary-antibodies/phospho-ask1-thr845-antibody/3765
https://www.benchchem.com/product/b15611061/docs?utm_src=pdf-body#ddo3711-application-notes-and-protocols-for-in-vivo-models
https://www.benchchem.com/product/b15611061/docs?utm_src=pdf-body#ddo3711-application-notes-and-protocols-for-in-vivo-models
https://www.benchchem.com/product/b15611061/docs?utm_src=pdf-body#ddo3711-application-notes-and-protocols-for-in-vivo-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

. DDO3711 (20 DDO3711 (40
Parameter Vehicle Control
mglkg) mglkg)

Administration Route Intraperitoneal (IP) Intraperitoneal (IP) Intraperitoneal (IP)
Dosing Frequency Daily Daily Daily
Treatment Duration 21 days 21 days 21 days
Tumor Growth o Dose-dependent,

o - Significant o
Inhibition significant
p-ASK1 (T838) Levels High Significantly Significantly

[

in Tumor g decreased decreased

This table summarizes data from a study using a xenograft model of human gastric

adenocarcinoma cell line MKN-45 in immunocompromised mice.
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DDO3711 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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